Cas no 1890355-69-7 (2-(1H-imidazol-2-yl)propanenitrile)

• Product Name: 2-(1H-imidazol-2-yl)propanenitrile
• CAS No: 1890355-69-7
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 5905306
• PubChem ID: 21834655
• Update Time: 2025-11-02

2-(1H-imidazol-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-2-yl)propanenitrile
• (imidazol-2-yl)propanenitrile
• EN300-1791284
• 1890355-69-7
• SCHEMBL19793

• Inchi： 1S/C6H7N3/c1-5(4-7)6-8-2-3-9-6/h2-3,5H,1H3,(H,8,9)
• InChI Key： PAPPEKHULAQSEJ-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C(C#N)C

Computed Properties

• Exact Mass: 121.063997236g/mol
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 2-(1H-imidazol-2-yl)propanenitrile

Comprehensive Guide to 2-(1H-imidazol-2-yl)propanenitrile (CAS No. 1890355-69-7): Properties, Applications, and Market Insights

2-(1H-imidazol-2-yl)propanenitrile (CAS No. 1890355-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-functionalized imidazole derivative serves as a versatile building block for synthesizing various bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this chemical has become increasingly relevant in modern medicinal chemistry.

The molecular structure of 2-(1H-imidazol-2-yl)propanenitrile features both an imidazole ring and a nitrile group, making it particularly valuable for creating molecular diversity in combinatorial chemistry. Researchers frequently search for information about "imidazole derivatives in drug design" and "nitrile-containing pharmaceuticals," reflecting the compound's importance in these applications. Its CAS number 1890355-69-7 serves as a unique identifier in chemical databases and regulatory documentation.

Recent studies highlight the potential of 2-(1H-imidazol-2-yl)propanenitrile in developing novel enzyme inhibitors, particularly for targets involving histidine residues. The compound's ability to participate in hydrogen bonding and dipolar interactions makes it valuable for modulating protein-ligand interactions. These properties align with current research trends focusing on "small molecule modulators" and "fragment-based drug discovery."

In material science applications, 2-(1H-imidazol-2-yl)propanenitrile has shown promise as a precursor for functional polymers and coordination complexes. The imidazole moiety can act as a ligand for metal ions, while the nitrile group offers additional coordination sites or polymerization possibilities. This dual functionality addresses common search queries about "multifunctional organic ligands" and "nitrile-containing monomers."

The synthesis of 2-(1H-imidazol-2-yl)propanenitrile typically involves imidazole alkylation followed by cyanation reactions. Process optimization remains an active area of research, with many chemists searching for "efficient imidazole functionalization methods" and "green chemistry approaches to nitrile synthesis." Recent advances have focused on improving yield and selectivity while reducing environmental impact.

Analytical characterization of CAS 1890355-69-7 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods verify the compound's identity and quality, addressing common concerns about "analytical methods for heterocyclic nitriles" and "quality control in specialty chemicals." Proper characterization is essential for research and development applications.

The global market for 2-(1H-imidazol-2-yl)propanenitrile reflects increasing demand from pharmaceutical and agrochemical sectors. Market analysts frequently examine "growth trends in fine chemicals" and "specialty intermediates market size," with this compound representing a niche but growing segment. Custom synthesis and contract manufacturing options have expanded availability for research purposes.

Safety considerations for handling 2-(1H-imidazol-2-yl)propanenitrile follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended. These precautions align with industry searches for "safe handling of laboratory chemicals" and "best practices in chemical research."

Future research directions for CAS 1890355-69-7 may explore its potential in bioconjugation chemistry and catalytic applications. The compound's unique structure could enable novel transformations in click chemistry or serve as a template for organocatalysts. These possibilities correspond to emerging search trends about "new applications of imidazole derivatives" and "innovative uses of nitrile compounds."

For researchers seeking 2-(1H-imidazol-2-yl)propanenitrile, multiple specialty chemical suppliers offer the compound in various quantities. Procurement considerations often involve searches for "reliable chemical suppliers" and "bulk specialty chemicals," with quality certification and batch-to-batch consistency being key factors. The compound's CAS number 1890355-69-7 facilitates precise identification in purchasing processes.

In conclusion, 2-(1H-imidazol-2-yl)propanenitrile represents an important chemical intermediate with diverse applications in life sciences and materials research. Its combination of imidazole and nitrile functionalities provides unique opportunities for molecular design, addressing current research needs in medicinal chemistry and functional materials development. The compound's growing relevance ensures continued interest from both academic and industrial researchers.